Cas no 55771-81-8 (Ethyl 3,5-dibromo-4-hydroxybenzoate)

• Product Name: Ethyl 3,5-dibromo-4-hydroxybenzoate
• CAS No: 55771-81-8
• MF: C₉H₈Br₂O₃
• MW: 323.966021537781
• CID: 378881
• PubChem ID: 96704
• Update Time: 2025-10-28

Ethyl 3,5-dibromo-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dibromo-4-hydroxybenzoate
• Benzoic acid,3,5-dibromo-4-hydroxy-, ethyl ester
• 3,5-Dibrom-4-hydroxy-benzoesaeure-aethylester
• 3,5-dibromo-4-hydroxy-benzoic acid ethyl ester
• EINECS 259-805-2
• Ethyl 4-hydroxy-3,5-dibromobenzoate
• F88017
• LS-12198
• MFCD06204348
• NS00033389
• Ethyl 3,5-dibromo-4-hydroxybenzoate #
• NSC-87149
• NSC87149
• RLKDCOVOJVJVFI-UHFFFAOYSA-N
• DTXSID0069048
• UNII-DLB3WF8CX4
• Ethyl3,5-dibromo-4-hydroxybenzoate
• AKOS022173307
• 55771-81-8
• NCIOpen2_009306
• Benzoic acid,5-dibromo-4-hydroxy-, ethyl ester
• Benzoic acid, 3,5-dibromo-4-hydroxy-, ethyl ester
• DLB3WF8CX4
• NSC 87149
• DTXCID2041963
• ALBB-032681

• Inchi： 1S/C9H8Br2O3/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4,12H,2H2,1H3
• InChI Key： RLKDCOVOJVJVFI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(=O)OCC)C=1)Br)O

Computed Properties

• Exact Mass: 321.88400
• Monoisotopic Mass: 321.88402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.09390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3,5-dibromo-4-hydroxybenzoate

Ethyl 3,5-dibromo-4-hydroxybenzoate (CAS No. 55771-81-8): Properties, Applications, and Market Insights

Ethyl 3,5-dibromo-4-hydroxybenzoate (CAS No. 55771-81-8) is a brominated aromatic ester with significant applications in organic synthesis and specialty chemicals. This compound, often referred to as 3,5-dibromo-4-hydroxybenzoic acid ethyl ester, is widely recognized for its role as an intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its unique structural features, including the presence of bromine atoms and a hydroxyl group, make it a versatile building block in modern chemistry.

The molecular formula of Ethyl 3,5-dibromo-4-hydroxybenzoate is C₉H₈Br₂O₃, with a molecular weight of 307.97 g/mol. The compound typically appears as a white to off-white crystalline powder, soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges between 120-125°C, and it exhibits stability under standard storage conditions. Researchers often utilize this compound for its reactivity in electrophilic aromatic substitution and esterification reactions.

One of the key applications of Ethyl 3,5-dibromo-4-hydroxybenzoate is in the synthesis of bioactive molecules. Its brominated aromatic core serves as a precursor for developing antimicrobial and antifungal agents, aligning with the growing demand for novel therapeutic compounds. Additionally, this ester is employed in the production of liquid crystal materials, where its rigid structure contributes to the desired mesophase properties. The compound's role in advanced material science has gained attention, particularly in the development of organic electronic devices.

From an industrial perspective, the market for 3,5-dibromo-4-hydroxybenzoic acid ethyl ester has seen steady growth due to its expanding applications. Manufacturers and suppliers emphasize high-purity grades (>98%) to meet the stringent requirements of pharmaceutical and electronic industries. Recent trends indicate increased interest in sustainable synthesis methods for brominated compounds, with Ethyl 3,5-dibromo-4-hydroxybenzoate being no exception. Green chemistry approaches, including catalyst optimization and solvent recovery, are being explored to reduce the environmental impact of its production.

Analytical characterization of Ethyl 3,5-dibromo-4-hydroxybenzoate typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications. Researchers frequently search for "Ethyl 3,5-dibromo-4-hydroxybenzoate synthesis" and "CAS 55771-81-8 applications" when investigating this compound's potential uses.

In the context of current research trends, 3,5-dibromo-4-hydroxybenzoate derivatives are being studied for their potential in photodynamic therapy and as building blocks for metal-organic frameworks (MOFs). The compound's ability to participate in hydrogen bonding and halogen interactions makes it particularly interesting for crystal engineering applications. These developments align with the broader scientific community's focus on functional materials and targeted drug delivery systems.

When handling Ethyl 3,5-dibromo-4-hydroxybenzoate, standard laboratory precautions should be observed, including the use of personal protective equipment and proper ventilation. While not classified as hazardous under normal conditions, appropriate safety measures ensure safe handling and storage. The compound should be kept in a cool, dry place, protected from light to maintain its stability over extended periods.

The global supply chain for Ethyl 3,5-dibromo-4-hydroxybenzoate (CAS 55771-81-8) includes specialized chemical manufacturers and distributors catering to research institutions and industrial clients. Pricing varies depending on purity levels and order quantities, with current market analysis showing stable demand patterns. Quality control certifications such as ISO and GMP compliance are increasingly important considerations for purchasers of this specialty chemical.

Future prospects for 3,5-dibromo-4-hydroxybenzoic acid ethyl ester appear promising, particularly in the fields of medicinal chemistry and materials science. Ongoing research into its derivatives may uncover new applications in areas such as organic semiconductors or bioactive coatings. The compound's structural versatility continues to make it a valuable tool for chemists exploring novel molecular architectures and functional materials.